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For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the formulation of DSM705
hydrochloride, a potent and selective inhibitor of dihydroorotate dehydrogenase (DHODH)
from Plasmodium species. The information is intended for use in preclinical research and drug
development settings.

Introduction

DSM705 hydrochloride is a pyrrole-based antimalarial compound that specifically targets the
DHODH enzyme in Plasmodium, an essential enzyme for pyrimidine biosynthesis in the
parasite.[1][2][3][4][5] This selective inhibition makes it an attractive candidate for antimalarial
drug development, as it shows no significant activity against the mammalian DHODH enzyme.
[1][2] Due to its hydrophobic nature, DSM705 hydrochloride requires a specific formulation to
achieve concentrations suitable for in vivo studies. This document outlines a reliable
formulation protocol using a combination of Dimethyl Sulfoxide (DMSO) and Polyethylene
Glycol 300 (PEG300) as primary solvents.

Physicochemical and Biological Properties
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A summary of the key properties of DSM705 hydrochloride is presented below. The
hydrochloride salt form generally offers improved water solubility and stability compared to the
free base.[3]

Property Value Reference
Molecular Formula C19H20CIF3N6O [4]
CAS Number 2989908-08-7 [1]
Storage Temperature -20°C [4]

Inhibitor of Plasmodium
Mechanism of Action Dihydroorotate [1112]5]
Dehydrogenase (DHODH)

ICso (P. falciparum DHODH) 95 nM [11[2]
ICso (P. vivax DHODH) 52 nM [1][2]
ECso (P. falciparum 3D7 cells) 12 nM [2]

In Vivo Pharmacokinetics in Mice

Pharmacokinetic parameters of DSM705 hydrochloride have been evaluated in Swiss outbred
mice.
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Volume
Route . .
Bioavail Plasma  of
of . Cmax L Referen
L Dose ability t1/2 (h) Clearan Distribu
Adminis (UM) . ce
. (F) ce (CL) tion
tration
(Vss)
Oral 2.6
74% 3.4 2.6 - - [1]
(p.0.) mg/kg
Oral
24 mg/kg 70% 4.5 20 - - [1]
(p.0.)
2.8
Intraveno 2.3 ]
) - - mL/min/k 1.3 L/kg [1]
us (i.v.) mg/kg
g

Formulation Protocols

The following protocols are designed to achieve a clear and stable solution of DSM705
hydrochloride suitable for in vivo administration. It is crucial to add the co-solvents
sequentially as described to ensure proper dissolution.

Recommended Formulation for General Use

This formulation has been shown to achieve a solubility of at least 2.5 mg/mL for DSM705
hydrochloride.[]

Materials:

DSM705 hydrochloride

Dimethyl Sulfoxide (DMSO)

Polyethylene Glycol 300 (PEG300)

Tween® 80

Saline (0.9% NacCl in sterile water)
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Vehicle Composition:

10% DMSO

40% PEG300

5% Tween® 80

45% Saline

Protocol:

Prepare a stock solution of DSM705 hydrochloride in DMSO. For example, to prepare a 25
mg/mL stock solution, dissolve 25 mg of DSM705 hydrochloride in 1 mL of DMSO. Ensure
the compound is completely dissolved. Gentle vortexing or sonication may be applied if
necessary.

Sequentially add the co-solvents. To prepare 1 mL of the final formulation, follow these steps
in order: a. To a sterile microcentrifuge tube, add 400 pL of PEG300. b. Add 100 pL of the 25
mg/mL DSM705 hydrochloride stock solution in DMSO to the PEG300. Mix thoroughly until
the solution is clear. c. Add 50 pL of Tween® 80 to the mixture. Mix until the solution is
homogeneous and clear. d. Add 450 pL of saline to bring the final volume to 1 mL. Mix
thoroughly.

Inspect the final solution. The final formulation should be a clear solution, free of any
precipitates. If precipitation occurs, ensure that the sequential addition of solvents was
followed correctly and that all components were thoroughly mixed at each step.

Alternative Formulations

For specific experimental needs, alternative formulations may be considered. These are

general protocols for poorly soluble compounds and may require optimization for DSM705

hydrochloride.

Formulation 2: High PEG300 Content

This formulation may be suitable for applications where a higher concentration of the drug is

needed and the use of Tween 80 is to be avoided.
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Vehicle Composition:

e 5-10% DMSO

e 90-95% PEG300

Protocol:

e Prepare a stock solution of DSM705 hydrochloride in DMSO.

¢ Add the desired volume of the DMSO stock solution to the corresponding volume of PEG300
to achieve the final desired concentration and vehicle composition.

» Mix thoroughly until a clear solution is obtained. Note: The absence of an aqueous
component may affect the tolerability of this formulation in some administration routes.

Formulation 3: SBE-3-CD Based Formulation

This formulation utilizes a cyclodextrin to improve solubility.
Vehicle Composition:

e 10% DMSO

e 90% (20% SBE-B-CD in Saline)

Protocol:

Prepare a 20% (w/v) solution of Sulfobutyl ether-B-cyclodextrin (SBE--CD) in saline.

Prepare a stock solution of DSM705 hydrochloride in DMSO.

To prepare 1 mL of the final formulation, add 100 pL of the DSM705 hydrochloride DMSO
stock solution to 900 pL of the 20% SBE-{3-CD solution.

Mix thoroughly until the solution is clear.

Visualizations
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Signaling Pathway of DSM705

DSM705 inhibits the de novo pyrimidine biosynthesis pathway in Plasmodium by targeting the
enzyme Dihydroorotate Dehydrogenase (DHODH).

De Novo Pyrimidine Biosynthesis

Carbamoyl Phosphate
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Parasite Growth Inhibition

& Death

Click to download full resolution via product page
Caption: Inhibition of Plasmodium DHODH by DSM705 hydrochloride.

Experimental Workflow for Formulation Preparation

The following diagram illustrates the sequential steps for preparing the recommended DSM705
hydrochloride formulation.
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Caption: Workflow for DSM705 hydrochloride formulation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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